Cas no 951586-71-3 (8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one)

• Product Name: 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one
• CAS No: 951586-71-3
• MF: C₂₂H₂₃N₃O₄
• MW: 393.435725450516
• CID: 5430957
• PubChem ID: 22577443
• Update Time: 2025-07-16

8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• F3411-5793
• 951586-71-3
• AKOS002071694
• 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one

• Inchi： 1S/C22H23N3O4/c1-28-16-7-5-6-15(14-16)19-20(26)24-22(23-19)10-12-25(13-11-22)21(27)17-8-3-4-9-18(17)29-2/h3-9,14H,10-13H2,1-2H3,(H,24,26)
• InChI Key： BVFOOBRBYIUANE-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC=C3OC)CC2)N=C(C2=CC=CC(OC)=C2)C1=O

Computed Properties

• Exact Mass: 393.16885622g/mol
• Monoisotopic Mass: 393.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro4.5dec-3-en-2-one

Comprehensive Overview of 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 951586-71-3)

The compound 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 951586-71-3) is a spirocyclic derivative that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including the spiro[4.5]decane core and methoxybenzoyl substituents, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel spirocyclic compounds has surged due to their diverse pharmacological properties. The 1,4,8-triazaspiro[4.5]dec-3-en-2-one scaffold, in particular, has been explored for its role in drug discovery, especially in the development of central nervous system (CNS) agents and anti-inflammatory drugs. This compound's methoxyphenyl groups further enhance its bioavailability and binding affinity, making it a subject of intense study in structure-activity relationship (SAR) analyses.

One of the most frequently asked questions about CAS No. 951586-71-3 is its synthetic route. The compound is typically synthesized through a multi-step process involving condensation reactions and cyclization strategies. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing trend of green chemistry, which emphasizes efficiency and environmental sustainability.

The pharmacological profile of 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is another area of interest. Preliminary studies suggest its potential in modulating neurotransmitter receptors, which could pave the way for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its anti-proliferative effects have been investigated in cancer research, though further clinical validation is required.

From a commercial perspective, the compound is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on factors such as purity (HPLC-grade or LC-MS-grade) and scale (milligram to kilogram quantities). Researchers are advised to verify the certificate of analysis (CoA) to ensure compliance with their experimental requirements.

In summary, 8-(2-methoxybenzoyl)-3-(3-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one represents a fascinating intersection of chemistry and biology. Its spirocyclic architecture and methoxy-functionalized groups offer a versatile platform for drug development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.